![molecular formula C16H16Cl2N4O2 B4841388 N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] CAS No. 131568-01-9](/img/structure/B4841388.png)
N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea]
Overview
Description
N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea], also known as CEP, is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. CEP belongs to the class of urea derivatives and is structurally similar to other compounds that have been shown to possess antitumor and antiviral properties.
Scientific Research Applications
N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has been extensively studied for its potential as an antitumor agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition to its antitumor properties, N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has been shown to possess antiviral activity against the hepatitis B virus.
Mechanism of Action
The exact mechanism of action of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] is not fully understood, but it is believed to involve the inhibition of protein synthesis in cancer cells. N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has been shown to inhibit the activity of ribosomes, which are responsible for protein synthesis. This inhibition leads to the accumulation of incomplete proteins, which can trigger apoptosis in cancer cells. N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has also been found to induce oxidative stress in cancer cells, which can further contribute to their death.
Biochemical and Physiological Effects:
N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has been shown to have a low toxicity profile in vitro and in vivo. In animal studies, N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has been found to have no significant effect on body weight, food consumption, or organ weight. N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has also been shown to have no significant effect on hematological and biochemical parameters in animals. However, further studies are needed to determine the long-term effects of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] on human health.
Advantages and Limitations for Lab Experiments
N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] is a relatively easy compound to synthesize, and its purity can be improved by recrystallization. N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has also been shown to have a low toxicity profile, which makes it a promising candidate for further studies. However, the exact mechanism of action of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] is not fully understood, and further studies are needed to determine its efficacy and safety in humans.
Future Directions
There are several future directions for the study of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea]. One potential application of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] is in the treatment of viral infections, such as hepatitis B. Further studies are needed to determine the efficacy of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] in treating viral infections and to elucidate its mechanism of action. Another potential application of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] is in the treatment of neurodegenerative diseases, such as Alzheimer's disease. N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has been shown to possess antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases. Further studies are needed to determine the efficacy of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] in treating neurodegenerative diseases and to elucidate its mechanism of action. Finally, N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] may have potential as a chemotherapeutic agent for the treatment of various types of cancer. Further studies are needed to determine the efficacy of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] in treating cancer and to elucidate its mechanism of action.
Conclusion:
In conclusion, N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] has been extensively studied for its potential as an antitumor and antiviral agent, and it has been found to possess low toxicity. Although the exact mechanism of action of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] is not fully understood, it is believed to involve the inhibition of protein synthesis in cancer cells. Further studies are needed to determine the efficacy and safety of N',N'''-1,2-ethanediylbis[N-(3-chlorophenyl)urea] in humans and to elucidate its mechanism of action in various applications.
properties
IUPAC Name |
1-(3-chlorophenyl)-3-[2-[(3-chlorophenyl)carbamoylamino]ethyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N4O2/c17-11-3-1-5-13(9-11)21-15(23)19-7-8-20-16(24)22-14-6-2-4-12(18)10-14/h1-6,9-10H,7-8H2,(H2,19,21,23)(H2,20,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPOQCPWEBHVOBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)NCCNC(=O)NC2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40366213 |
Source
|
| Record name | F1723-0395 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40366213 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Bis(3-chlorophenylureido)ethane | |
CAS RN |
131568-01-9 |
Source
|
| Record name | F1723-0395 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40366213 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-BIS(3-CHLOROPHENYLUREIDO)ETHANE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,5-dimethyl-N-[3-(4-morpholinyl)propyl]-3-thiophenecarboxamide](/img/structure/B4841308.png)
![ethyl 4-(4-chlorobenzyl)-1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-4-piperidinecarboxylate](/img/structure/B4841318.png)
![N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-mesityl-N~2~-methylglycinamide](/img/structure/B4841349.png)
![3-{3-[(2,3-dihydro-1H-inden-5-yloxy)methyl]-4-methoxyphenyl}-2-(phenylsulfonyl)acrylonitrile](/img/structure/B4841357.png)
![4-(2-{3-bromo-5-methoxy-4-[(4-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzonitrile](/img/structure/B4841362.png)
![ethyl 5-cyclopropyl-7-(difluoromethyl)-4-[(4-methoxyphenyl)sulfonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate](/img/structure/B4841396.png)
![N-(3-chloro-2-methylphenyl)-2-{[4-ethyl-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4841403.png)
![3-[5-(4-biphenylylmethyl)-1,3,4-oxadiazol-2-yl]-N-(3-hydroxy-2,2-dimethylpropyl)propanamide](/img/structure/B4841412.png)
![N~2~-(3,4-dimethoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-[2-(methylthio)phenyl]glycinamide](/img/structure/B4841420.png)